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Boscalid Toxicity: Experimental Data Summary

Organism /
System

Effect of Boscalid

Experimental Context & Measurement

Honeybee Gut
Microbiota [1]

Soil Microbial
Community [2]

Human Cell
Mitochondria

[3]

Wheat Root &
Stem [4]

Altered community structure
and function; reduced species
richness.

Altered composition and
reduced network complexity;
diversity initially inhibited then
recovered.

Significant decrease in Oxygen
Consumption Rate (OCR);
increased mitochondrial

superoxide in HepG2 liver cells.

Inhibition of root and stem
growth; reduced mitotic index.

In vivo exposure of forager honeybees (Apis
cerana cerana) to a ternary fungicide mixture
(ABP: Azoxystrobin, Boscalid, Pyraclostrobin).
Assessed via metagenomics.

Lab incubation of soil with repeated boscalid
treatments (3, 6, 15 mg/kg). Analyzed via 16S
rRNA amplicon sequencing.

In vitro exposure (2 hours, 1 uM) of human cell
lines (PBMCs, HepG2, BJ-fibroblasts). Measured
via Electron Paramagnetic Resonance (EPR)
spectroscopy.

In vitro exposure of Triticum (wheat) to a
boscalid+pyraclostrobin fungicide. Measured
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Organism / . .
Effect of Boscalid Experimental Context & Measurement
System
ECso (effective concentration for 50% growth
inhibition).
MDBK Cell Line  Cytotoxic effect, reducing cell In vitro MTT assay on bovine kidney cells
[4] viability. exposed to various concentrations of a

boscalid+pyraclostrobin fungicide.

Mode of Action: Boscalid vs. Conventional Fungicides

Boscalid's toxicity stems from its specific mode of action, which differs from many conventional fungicides.

e Boscalid (SDHI): As a Succinate Dehydrogenase Inhibitor (SDHI), it disrupts mitochondrial
respiration in fungal cells by binding to Complex Il (succinate dehydrogenase), halting energy
production [3] [5] [6]. This target site is highly conserved across eukaryotes, explaining its potential
effects on non-target organisms [3].

¢ Qol Fungicides (e.g., Azoxystrobin, Pyraclostrobin): Inhibit mitochondrial respiration at Complex
lll. They are also single-site inhibitors and carry a high resistance risk [1] [5] [7].

e DMI Fungicides (e.g., Tebuconazole): Inhibit ergosterol biosynthesis, a key component of fungal cell
membranes. They are broad-spectrum and have a moderate risk for resistance [5].

¢ Multi-Site Inhibitors (e.g., Chlorothalonil, Mancozeb): These conventional fungicides affect
multiple metabolic sites. This makes them low-risk for resistance development, but they are
typically protectants with no systemic activity [5] [7].

The following diagram illustrates the primary molecular target of bescalid within the fungal cell.
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Fungicide Molecular Targets in Mitochondrial Respiration

Qol Fungicides

Boscalid (SDHI) (e.g., Pyraclostrobin)

Binds to Qo site

Complex II
(Succinate Dehydrogenase)

Fumarate

i
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Detailed Experimental Protocols

For researchers looking to replicate or understand the depth of these studies, here are the methodologies for

key experiments cited above.

1. Honeybee Gut Microbiota Analysis [1]

¢ Objective: Assess the impact of a boscalid-containing fungicide mixture on the honeybee gut
microbiome.

o Treatment: Forager honeybees were orally exposed to a sublethal dose (one-tenth of the LDso) of a
ternary fungicide mixture (Azoxystrobin:Boscalid:Pyraclostrobin = 1:1:1) for 10 days.

¢ Analysis: Gut samples were collected. Total DNA was extracted and sequenced using metagenomic
shotgun sequencing. The resulting sequences were assembled, and genes were clustered to analyze
the composition and function of the microbial community. Data was analyzed via principal coordinate
analysis (PCoA) and LEfSe to identify differentially abundant taxa.
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2. Soil Microbial Community Response [2]

¢ Objective: Decipher the effect of repeated boscalid exposure on soil microbial diversity, composition,

and network.

Soil Treatment: Agricultural soil was treated with boscalid at three concentrations (3, 6, and 15
mg/kg) in four repeated cycles over 120 days.

Analysis: Soil DNA was extracted before each treatment. The V3-V4 region of the 16S rRNA gene
was amplified and sequenced on an lllumina platform. Microbial diversity (alpha and beta diversity)
was calculated, and co-occurrence network analysis was performed to assess changes in microbial
interactions. The dissipation of boscalid in the soil was also monitored concurrently.

3. Human Cell Mitochondrial Function [3]

Objective: Evaluate the short-term effect of boscalid on mitochondrial function in human cells.
Cell Culture & Treatment: Human cell lines (HepG2 liver cells, PBMCs, BJ-fibroblasts) were
exposed to 1 uM boscalid for 2 hours.

Oxygen Consumption Rate (OCR): Measured using Electron Paramagnetic Resonance (EPR)
spectroscopy with a spin probe in a closed chamber.

Mitochondrial Superoxide: Quantified using EPR with the mitochondria-specific superoxide probe,
Mito-TEMPO-H, with and without PEG-SOD2 for validation.

Cell Viability & Apoptosis: Assessed using flow cytometry (Annexin V/PI staining) and ATP level
measurements.

Key Comparative Insights

¢ Class-Specific Effect: The mitochondrial toxicity observed with boscalid is not unique but a class

effect of SDHI fungicides. Another SDHI, bixafen, showed similar or even stronger effects in human
cell studies [3].

Differential Non-Target Impact: Toxicity varies significantly across non-target species. Honeybee gut
microbiota and human liver cells showed high susceptibility [1] [3], while soil microbial diversity
demonstrated a capacity for recovery after repeated exposure [2].

Resistance Risk: Like other single-site inhibitors (e.g., Qols, DMIs), boscalid has a moderate to
high resistance risk [5] [7]. This is a critical distinction from older, multi-site conventional fungicides
which have a low resistance risk.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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